Cas no 864448-35-1 (Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate)

Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate structure
864448-35-1 structure
Product Name:Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate
CAS No:864448-35-1
MF:C12H23N3O2
MW:241.329922914505
CID:2196410
PubChem ID:53415348
Update Time:2025-04-21

Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 7-methyl-3,7,9-triaza-bicyclo[3.3.1]nonane-3-carboxylate
    • tert-butyl 7-methyl-3,7,9-triazabicyclo[3.3.1]nonane-3-carboxylate
    • 864448-35-1
    • A841646
    • 7-methyl-3,7,9-triazabicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
    • DTXSID10697046
    • CWJXZSJCSLGNMK-UHFFFAOYSA-N
    • SCHEMBL5242607
    • Inchi: 1S/C12H23N3O2/c1-12(2,3)17-11(16)15-7-9-5-14(4)6-10(8-15)13-9/h9-10,13H,5-8H2,1-4H3
    • InChI Key: CWJXZSJCSLGNMK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2CN(C)CC(C1)N2)=O

Computed Properties

  • Exact Mass: 241.17902698Da
  • Monoisotopic Mass: 241.17902698Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 44.8Ų
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